Cas no 570-90-1 (4-Cholesten-6beta-ol-3-one)

• Product Name: 4-Cholesten-6beta-ol-3-one
• CAS No: 570-90-1
• MF: C₂₇H₄₄O₂
• MW: 400.637068748474
• CID: 946466
• PubChem ID: 13285140
• Update Time: 2025-04-19

4-Cholesten-6beta-ol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Cholesten-6beta-ol-3-one
• (6S,8S,9S,10R,13R,14S,17R)-6-Hydroxy-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• 4-Cholesten-6alpha-ol-3-one
• 570-90-1
• SCHEMBL8396321
• 6a-hydroxy-cholest-4-en-3-one

• Inchi： 1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(29)24-15-19(28)11-13-27(24,5)23(20)12-14-26(21,22)4/h15,17-18,20-23,25,29H,6-14,16H2,1-5H3/t18-,20+,21-,22+,23+,25+,26-,27-/m1/s1
• InChI Key： VUCDSTCRVYGRSG-FQIKLQBFSA-N
• SMILES： O[C@@H]1C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]3[C@@H]2C1)=O

Computed Properties

• Exact Mass: 400.334130642g/mol
• Monoisotopic Mass: 400.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives